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Compound of Interest

Compound Name: Terbutaline-d3

Cat. No.: B12422721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage guidelines

for Terbutaline-d3. The information is intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this isotopically labeled compound.

The following sections detail the material's hazards, proper handling procedures, storage

requirements, and emergency protocols.

Hazard Identification and Classification
Terbutaline-d3, as a deuterated analog of Terbutaline, is expected to have a similar

toxicological profile to its parent compound. Terbutaline sulfate is classified with the following

hazards:

Health Hazards:

Harmful if swallowed or inhaled.[1]

May cause damage to organs (Heart) through prolonged or repeated exposure if

swallowed.[1][2]

Suspected of damaging fertility or the unborn child.[2][3]

May cause allergy or asthma symptoms or breathing difficulties if inhaled.[4]
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May cause an allergic skin reaction.[4]

Causes damage to the cardiovascular system in cases of single exposure.[3]

GHS Hazard Statements: H302 + H332, H361, H370, H373[1][2][3]

Signal Word: DANGER[4]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Terbutaline

Sulfate. The properties of Terbutaline-d3 are expected to be comparable.

Property Data

Appearance
White to off-white or grayish-white crystalline

powder.[5]

Odor Odorless to very faint vinegar-like odor.[5]

Molecular Formula (C₁₂H₁₉NO₃)₂·H₂SO₄ (for Terbutaline Sulfate)[5]

Molecular Weight 548.65 g/mol (for Terbutaline Sulfate)[5]

Stability
Stable under recommended storage conditions.

[5]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to minimizing exposure and ensuring safety.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[3]

Provide sufficient air exchange and/or exhaust in work rooms.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://editor.fresenius-kabi.us/SDSSheets/US-PH-Terbutaline_Sulfate_Inj-FK-June_2024_V4-SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/t2528?userType=undefined
https://www.astrazeneca.com.au/content/dam/az-au/Material%20Safety%20Data/2018/MSDS_Bricanyl%20turbuhaler%20terbutaline%20sulphate_SDS1822_09.17_v3.0.pdf
https://cdn.caymanchem.com/cdn/msds/29337m.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/t2528?userType=undefined
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Terbutaline_Sulfate_Inj-FK-June_2024_V4-SDS.pdf
https://www.benchchem.com/product/b12422721?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/T1062_AGHS.pdf
https://www.spectrumchemical.com/media/sds/T1062_AGHS.pdf
https://www.spectrumchemical.com/media/sds/T1062_AGHS.pdf
https://www.spectrumchemical.com/media/sds/T1062_AGHS.pdf
https://www.spectrumchemical.com/media/sds/T1062_AGHS.pdf
https://www.sigmaaldrich.com/US/en/sds/sigma/t2528?userType=undefined
https://www.spectrumchemical.com/media/sds/T1062_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use process enclosures or local exhaust ventilation to control airborne levels.[5]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment when handling

Terbutaline-d3.

PPE Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[4]

Skin Protection
Wear protective gloves and clothing to prevent

skin contact.[4]

Respiratory Protection

If dust is generated, a NIOSH-approved

respirator with a dust filter is required.[3][5] Use

a dust respirator when exposure is apparent and

engineering controls are not feasible.[5]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[1]

Wash hands thoroughly after handling.[1][4][5]

Do not eat, drink, or smoke when using this product.[3][4][5]

Contaminated work clothing should not be allowed out of the workplace.[4]

Storage and Stability
Proper storage is essential to maintain the integrity and stability of Terbutaline-d3.
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Storage Condition Recommendation

Temperature

Store at room temperature (20°C to 25°C or

68°F to 77°F).[1][6][7] Some sources

recommend storage below 25°C or 30°C for

certain formulations.

Light
Protect from light.[1][5][6] Store in light-resistant

containers.[5]

Container
Keep container tightly closed in a dry and well-

ventilated place.[1][3][5]

Incompatibilities Avoid oxidizing agents.[5]

Studies on Terbutaline sulfate have shown that it is stable for extended periods when protected

from light, both at room temperature and under refrigeration.[8][9] However, significant

degradation and discoloration can occur with exposure to light.[9]

First Aid and Emergency Procedures
In the event of exposure or an emergency, the following first aid measures should be taken

immediately.
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Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1][4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15-20 minutes

while removing contaminated clothing and

shoes. Get medical attention if irritation

develops or persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 to 20 minutes, ensuring adequate

flushing by separating the eyelids with fingers.

Get immediate medical attention.[1][4]

Ingestion

Wash out the mouth with water and give 200-

300ml of water to drink. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[1][4] Never give anything by

mouth to an unconscious person.[4]

Accidental Release and Disposal
Accidental Release Measures

Ensure adequate ventilation and wear appropriate personal protective equipment.[5]

Avoid dispersal of dust in the air.[1]

Moisten spillages with water to prevent dust formation.[1]

Collect the spilled material and transfer it to a suitable container for disposal.[1]

Wash the spillage area with water.[1]

Prevent entry into drains, sewers, or watercourses.[1]
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Disposal Considerations
Disposal should be in accordance with local, state, and federal regulations.[1][4]

Dispose of contents and container to an approved waste disposal plant.[3]

Do not pour waste down drains, sewers, or watercourses.[1]

Toxicological Information
The toxicological data for Terbutaline sulfate is provided as a reference for Terbutaline-d3.

Toxicity Metric Value Species

LD50 Oral 1800 mg/kg Rat

LD50 Oral 130 mg/kg Mouse

Experimental Protocols and Workflows
While specific experimental protocols for Terbutaline-d3 are not publicly available, a general

workflow for its safe handling in a laboratory setting can be conceptualized. The following

diagram illustrates a logical sequence of operations from receiving the compound to its final

disposal.
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Safe Handling Workflow for Terbutaline-d3

Receiving and Storage

Handling and Experimentation

Cleanup and Disposal

Receive Compound

Inspect Container for Damage

Store in a Cool, Dry, Light-Protected Area

Prepare Workspace (Fume Hood)

Retrieve for Use

Don Appropriate PPE

Weigh Compound

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Post-Experiment

Doff and Dispose of PPE

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling workflow for Terbutaline-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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